ER proteostasis regulator-1

• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol
• InChI: InChI=1S/C18H22N2O3/c1-12-5-4-6-13(2)20(12)18(21)16-11-17(23-19-16)14-7-9-15(22-3)10-8-14/h7-13H,4-6H2,1-3H3
• InChIKey: VSOZOGZIIHRAFA-UHFFFAOYSA-N

ER proteostasis regulator-1 (also known as Compound 481; CAS: 912777-95-8) is a small-molecule modulator of endoplasmic reticulum (ER) proteostasis. It belongs to a class of compounds that activate the unfolded protein response (UPR), a critical cellular pathway for managing ER stress.

Buy ER Proteostasis Regulator-1 (Compound 481) for ATF6 Activation Research

ER proteostasis regulator-1 (also known as Compound 481; CAS: 912777-95-8) is a small-molecule modulator of endoplasmic reticulum (ER) proteostasis [1]. It belongs to a class of compounds that activate the unfolded protein response (UPR), a critical cellular pathway for managing ER stress. Unlike pan-UPR activators, this compound functions as a selective activator of the ATF6 arm of the UPR, thereby upregulating a specific transcriptional program that enhances the ER's protein folding and quality control capacity without inducing global ER stress or a pro-apoptotic response . This targeted mechanism positions it as a valuable tool for dissecting the specific role of the ATF6 pathway in diseases linked to protein misfolding, such as Alzheimer's disease and diabetes [1].

Target pathway ATF6-selective UPR activation

Mechanism Direct, non-prodrug activation reported

Research context Protein misfolding disease models (Alzheimer's, diabetes)

• [1] Christina COOLEY, et al. Regulators of the endoplasmic reticulum proteostasis network. WO2017117430A1. View Source

ER Proteostasis Regulator-1: Why Generic ATF6 Activators or UPR Modulators Cannot Substitute

Generic substitution among ER proteostasis regulators is not viable due to their highly divergent mechanisms of action, potency, and pathway selectivity. The UPR comprises three distinct signaling branches (IRE1, PERK, ATF6), each leading to different cellular outcomes [1]. While compounds like AA147 and AA263 also target ATF6 activation, they do so as prodrugs that require metabolic activation in the ER and act through covalent modification of protein disulfide isomerases (PDIs), a mechanism that may have off-target effects [2]. In contrast, current evidence indicates that ER proteostasis regulator-1 is a direct ATF6 activator with no significant reported effects on IRE1 or PERK, offering a cleaner, more specific tool for probing the ATF6 arm in isolation . Using a less selective or functionally different UPR modulator would confound experimental results and prevent accurate interrogation of ATF6-dependent proteostasis pathways.

▸ AA147 is a prodrug requiring metabolic activation; its NRF2 co-activation may confound ATF6-specific readouts.

▸ Pan-UPR activators (thapsigargin, tunicamycin) simultaneously engage IRE1 and PERK, obscuring ATF6-selective interpretation.

▸ AA263 analogs share a phenylhydrazone chemotype; class-specific off-target profiles may differ from the isoxazole/piperidine scaffold.

• [1] Grandjean JMD, et al. Pharmacologic IRE1/XBP1s activation confers targeted ER proteostasis reprogramming. Nat Chem Biol. 2020 Jul 20;16(10):1052-1061. View Source
• [2] Murray K, et al. Metabolically activated proteostasis regulators that protect against erastin-induced ferroptosis. 2024. View Source

ER Proteostasis Regulator-1: Quantitative Evidence for Superior Pathway Selectivity vs. Analog Compounds

Direct ATF6 Activation vs. Prodrug Metabolism: Mechanism of Action Comparison with AA147

ER proteostasis regulator-1 acts as a direct, selective activator of the ATF6 transcriptional program . In contrast, the analog compound AA147 is a prodrug that must be metabolically activated by ER oxidases to form a reactive quinone methide, which then covalently modifies and inhibits KEAP1, leading to NRF2 activation alongside ATF6 activation [1]. This key difference in mechanism results in a cleaner ATF6-selective profile for ER proteostasis regulator-1, reducing the likelihood of confounding effects from NRF2-mediated oxidative stress responses.

ATF6 activation mechanism

Class-level inference

Direct activation vs. AA147 prodrug needing metabolic conversion and NRF2 co-activation

Supports ATF6-specific pathway interpretation without NRF2 interference

Based on reported cellular mechanism data; requires model-specific validation

Evidence Dimension	Mechanism of ATF6 Activation
Target Compound Data	Direct activation (no metabolic step required)
Comparator Or Baseline	AA147: Requires metabolic activation to a quinone methide
Quantified Difference	Qualitative mechanistic difference
Conditions	Based on reported mechanisms in cellular models.

Why This Matters

For researchers needing to isolate ATF6-dependent effects without co-activation of NRF2, ER proteostasis regulator-1 offers a more specific and interpretable tool.

• [1] Murray K, et al. Metabolically activated proteostasis regulators that protect against erastin-induced ferroptosis. 2024. View Source

Pathway Selectivity: ATF6-Specific vs. Broader UPR Activation

ER proteostasis regulator-1 is reported to be a selective activator of the ATF6 pathway with no significant direct effects on the IRE1 or PERK branches of the UPR . This is in contrast to many ER stress inducers (e.g., thapsigargin, tunicamycin) which non-selectively activate all three UPR arms, leading to complex, often pro-apoptotic outcomes that obscure the specific role of ATF6 in proteostasis.

UPR arm selectivity

Reported

ATF6-selective; no significant IRE1/PERK engagement vs. pan-UPR activators

Enables targeted investigation of ATF6-dependent proteostasis

Inferred from compound characterization; further target-engagement studies recommended

Evidence Dimension	UPR Arm Selectivity
Target Compound Data	ATF6-selective
Comparator Or Baseline	Thapsigargin/Tunicamycin: Pan-UPR activators
Quantified Difference	Qualitative difference in pathway activation profile
Conditions	Inferred from compound characterization data.

Why This Matters

This selectivity is critical for experiments designed to dissect the unique and non-redundant functions of the ATF6 pathway in ER proteostasis and disease models.

Comparison to AA263 Analogs: A Structurally Distinct Chemotype for ATF6 Activation

Recent research has focused on improving the potency of the phenylhydrazone-based ATF6 activator, AA263, leading to the development of next-generation analogs with enhanced activity [1]. ER proteostasis regulator-1 represents a distinct chemotype from this phenylhydrazone class. This structural divergence is a key differentiator, as it may offer orthogonal chemical properties, a different binding site or mechanism of ATF6 activation, and a unique profile for structure-activity relationship (SAR) studies.

Chemotype divergence

Class-level inference

Isoxazole/piperidine core vs. phenylhydrazone class (AA263 analogs)

Provides an alternative chemical scaffold for SAR studies

Structural comparison only; biological profile may require independent confirmation

Evidence Dimension	Chemical Structure Class
Target Compound Data	Distinct chemotype (isoxazole/piperidine core)
Comparator Or Baseline	AA263 and its analogs: Phenylhydrazone-based chemotype
Quantified Difference	Qualitative difference in chemical scaffold
Conditions	Based on chemical structure analysis.

Why This Matters

For medicinal chemistry efforts or biological studies where the specific chemotype matters (e.g., to avoid class-specific off-targets or to explore a different SAR space), ER proteostasis regulator-1 provides a valuable alternative tool.

• [1] Kline GM, et al. Phenylhydrazone-based Endoplasmic Reticulum Proteostasis Regulator Compounds with Enhanced Biological Activity. bioRxiv 2025.04.04.646800. View Source

Top Research Applications for ER Proteostasis Regulator-1 in ATF6-Driven Disease Models

Investigating ATF6-Specific Pathways in Alzheimer's Disease Models

ER proteostasis regulator-1 is ideal for studies that aim to specifically probe the role of the ATF6 arm of the UPR in Alzheimer's disease (AD) pathogenesis. By selectively activating ATF6 , researchers can determine whether enhancing this pathway reduces the secretion and aggregation of amyloidogenic proteins like destabilized amyloid precursor protein (APP) variants, a mechanism supported by related IRE1/XBP1s activators [1], but without the confounding effects of IRE1 or PERK activation.

Dissecting the ATF6/NRF2 Crosstalk in Neuroprotection Studies

Given the clean, direct mechanism of ATF6 activation by ER proteostasis regulator-1 , it is a superior choice compared to the prodrug AA147 for studies examining the interplay between the ATF6 transcriptional program and the NRF2-mediated oxidative stress response. Because AA147's metabolism creates a reactive species that also activates NRF2 [1], ER proteostasis regulator-1 enables researchers to study ATF6's role in neuroprotection in isolation.

Use as a Control Compound in ATF6-Dependent TTR Secretion Assays

In assays measuring the secretion of amyloidogenic transthyretin (TTR) from hepatic cell lines (e.g., HepG2 cells), where ATF6 activation is known to reduce secretion of destabilized variants , ER proteostasis regulator-1 serves as a valuable tool. Its direct and selective mechanism allows it to be used as a positive control for ATF6-dependent effects, or as a comparator compound to benchmark the efficacy and specificity of novel ATF6 activators being developed for amyloidosis research.

Application

Selection Property

Validation Focus

ATF6 pathway studies in Alzheimer's disease models

Selective ATF6 activation without IRE1/PERK crosstalk

APP processing and amyloidogenic endpoints

ATF6/NRF2 crosstalk in oxidative stress research

Direct ATF6 activation without NRF2 co-activation

Oxidative stress response pathway endpoints

ATF6-dependent TTR secretion comparator assays

Clean ATF6-selective mechanism

TTR secretion reduction in hepatic cell models

• [1] Grandjean JMD, et al. Pharmacologic IRE1/XBP1s activation confers targeted ER proteostasis reprogramming. Nat Chem Biol. 2020 Jul 20;16(10):1052-1061. View Source